3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[1-phenyl-2-(triazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C19H21N5O/c1-23(2)17-10-6-9-16(13-17)19(25)22-18(14-24-20-11-12-21-24)15-7-4-3-5-8-15/h3-13,18H,14H2,1-2H3,(H,22,25)
• InChI Key: ZYAHJRNQKSTAKJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NC(CN2N=CC=N2)C3=CC=CC=C3
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide involves its ability to interact with specific targets in the body, including enzymes and receptors. It has been found to inhibit the activity of certain enzymes, leading to a decrease in the production of pro-inflammatory molecules. Additionally, it has been shown to interact with specific receptors in the body, leading to the modulation of various physiological processes.
Biochemical and Physiological Effects:
The compound 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anticancer, and antimicrobial activities. It has been shown to inhibit the growth of cancer cells and reduce the production of pro-inflammatory molecules, leading to a decrease in inflammation. Additionally, it has been found to exhibit antimicrobial activity against various microorganisms, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

The compound 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide has several advantages for lab experiments, including its high purity and stability. It can be easily synthesized and purified, making it an ideal compound for various research applications. However, it also has some limitations, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for the research on 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide. One potential direction is to investigate its potential applications in drug development, including the development of novel anticancer and anti-inflammatory drugs. Additionally, further research can be conducted to explore its mechanism of action and potential interactions with other compounds. Furthermore, its potential toxicity and safety profile can be further evaluated to determine its suitability for clinical use.

Synthesis Methods

The synthesis of 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide involves the reaction of 3-dimethylaminophenyl isocyanate with 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-one in the presence of a base. This reaction results in the formation of the target compound, which can be purified through various methods, including column chromatography and recrystallization.

Scientific Research Applications

The compound 3-(dimethylamino)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit promising activities against various diseases, including cancer, inflammation, and microbial infections.